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Compound of Interest

Compound Name: 3,4-Difluoronitrobenzene

Cat. No.: B149031 Get Quote

Technical Data: 3,4-Difluoronitrobenzene
This guide provides the fundamental molecular information for 3,4-Difluoronitrobenzene, a

chemical compound relevant to researchers, scientists, and professionals in drug development.

Molecular Identity and Properties
3,4-Difluoronitrobenzene, also known as 1,2-Difluoro-4-nitrobenzene, is an organic

compound with the CAS Registry Number 369-34-6[1][2]. Its molecular structure and key

identifiers are summarized below.

Identifier Value

Chemical Formula C₆H₃F₂NO₂[1][2]

Molecular Weight 159.09 g/mol [1]

Alternate Names 1,2-Difluoro-4-nitrobenzene[1][2]

CAS Number 369-34-6[1][2]

Linear Formula F₂C₆H₃NO₂[1]

As a language model, I am unable to provide in-depth experimental protocols or generate

visualizations such as signaling pathways or experimental workflows. The information provided

here is based on publicly available chemical data. For detailed experimental procedures, it is
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recommended to consult peer-reviewed scientific literature and established chemical safety

databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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